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The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized parent-

report screening tool designed to identify children who may have Developmental Coordination

Disorder (DCD). This guide provides a detailed overview of its core features, psychometric

properties, and application in research and clinical settings.

Introduction
The DCDQ is a crucial instrument for flagging motor coordination difficulties in children,

prompting further diagnostic assessment.[1] It is a parent-completed questionnaire that

compares a child's motor performance to their peers in everyday activities.[2][3] The most

current and widely used version is the DCDQ'07, a revised edition with enhanced psychometric

properties and a broader age range than the original.[2][3][4] The questionnaire is intentionally

labeled "The Coordination Questionnaire" to prevent parental anxiety about a potential

diagnosis.[2][3] While the DCDQ'07 score can fulfill the diagnostic requirement for Criterion B

of the DSM-IV for DCD, it is not a standalone diagnostic tool and must be used in conjunction

with other clinical assessments.[2][3]

Core Features of the DCDQ'07
The DCDQ'07 is characterized by its structured and user-friendly design, facilitating ease of

administration and scoring.

Structure and Content
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The questionnaire consists of 15 items that are grouped into three distinct factors:

Control During Movement: This factor assesses motor control while the child is in motion or

interacting with a moving object.

Fine Motor and Handwriting: This section focuses on tasks requiring fine motor skills and the

quality of handwriting.

General Coordination: This factor evaluates a child's overall coordination in various everyday

activities.[2][3]

Parents rate their child's performance on each item using a 5-point Likert scale.[2][3]

Target Population
The DCDQ'07 is designed for use with children and adolescents aged 5 to 15 years.[2][3][4] A

separate version, the "Little DCDQ," is available for preschool children aged 3 and 4.[4][5]

Administration and Scoring
The questionnaire is typically self-administered by a parent and takes approximately 10-15

minutes to complete.[2][3] The total score is calculated by summing the responses for all 15

items, with a possible range of 15 to 75.[6][7]

Quantitative Data Summary
The interpretation of the DCDQ'07 total score is based on age-specific cut-off points, which

categorize a child as either "Indication of, or Suspect for, DCD" or "Probably not DCD".[2]

Table 1: DCDQ'07 Age-Based Cut-Off Scores
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Age Group
Indication of or Suspect
DCD

Probably Not DCD

5 years 0 months to 7 years 11

months
15 - 46 47 - 75

8 years 0 months to 9 years 11

months
15 - 55 56 - 75

10 years 0 months to 15 years

0 months
15 - 57 58 - 75

Data sourced from the DCDQ'07 manual.[3][7]

Psychometric Properties
The DCDQ'07 has demonstrated strong psychometric properties, making it a reliable and valid

screening tool.

Table 2: Psychometric Properties of the DCDQ'07
Property Finding Source

Internal Consistency High (Cronbach's alpha = 0.94) [8][9]

Overall Sensitivity 84.6% - 85% [2][4][8][9]

Overall Specificity 70.8% - 71% [2][4][8][9]

Construct Validity

Scores differ significantly

between children with and

without DCD (p < .001)

[8][9]

Concurrent Validity

Correlates with the Movement

Assessment Battery for

Children (r = .55) and the Test

of Visual-Motor Integration (r =

.42)

[8][9]

Test-Retest Reliability
High (0.94 and 0.97 in

separate studies)
[10]
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Experimental Protocols
The development and validation of the DCDQ'07 involved rigorous experimental protocols.

Development of the DCDQ'07
The revision of the original DCDQ was a multi-phase process:

Item Generation: An expert panel generated additional items and revised existing ones to

improve clarity, particularly for younger children.

Item Selection: The revised questionnaire was administered to parents of 287 typically

developing children aged 5-15 years.[8][9] Analyses of internal consistency and factor

loading, along with qualitative feedback, were used to select the final 15 items with the

strongest psychometric properties.[8][9]

Predictive Validity and Cut-Off Scores: Logistic regression modeling was employed to

generate the age-based cut-off scores.[8][9]

Internal Consistency and Validity: The final version was compared to other standardized

measures in a sample of 232 children referred for therapy services to establish construct and

concurrent validity.[8][9]

Logical Relationships and Workflows
The following diagrams illustrate the logical flow of the DCDQ'07 screening process and its

underlying factor structure.
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DCDQ'07 Administration Scoring and Interpretation
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Caption: DCDQ'07 Screening and Interpretation Workflow.

Latent Factors

Observed Items (Examples)

DCDQ'07 Total Score

Factor 1:
Control During Movement

Factor 2:
Fine Motor/Handwriting

Factor 3:
General Coordination

Item 1
Item 2

...

Item 7
Item 8

...

Item 11
Item 12

...

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b120542?utm_src=pdf-body-img
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.benchchem.com/product/b120542?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Hierarchical Factor Structure of the DCDQ'07.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.benchchem.com/product/b120542?utm_src=pdf-custom-synthesis
https://canchild.ca/diagnoses/developmental-coordination-disorder/frequently-asked-questions/
https://www.dcdq.ca/uploads/pdf/DCDQAdmin-Scoring-02-20-2012.pdf
https://seatoskypediatrics.ca/wp-content/uploads/2024/01/DCDQ-Questionnaire.pdf
https://www.dcdq.ca/
https://www.dcdq.ca/
https://policywise.com/wp-content/uploads/resources/2016/09/Psychometric-Properties-of-the-Canadian-Little-Developmental-Coordination-Disorder-Questionnaire-for-Preschool-Children.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7014077/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7014077/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7014077/
https://www.dyspraxiadcdamerica.org/wp-content/uploads/2025/09/Printable-DCDQ-Scoring-Info-8.5x11.pdf
https://pubmed.ncbi.nlm.nih.gov/19401931/
https://pubmed.ncbi.nlm.nih.gov/19401931/
https://www.tandfonline.com/doi/abs/10.1080/01942630902784761
https://www.dcdq.ca/uploads/pdf/DCDQ'07%20Manual%20Feb%2020th%202012.pdf
https://www.benchchem.com/product/b120542#key-features-of-the-dcdq-parent-questionnaire
https://www.benchchem.com/product/b120542#key-features-of-the-dcdq-parent-questionnaire
https://www.benchchem.com/product/b120542#key-features-of-the-dcdq-parent-questionnaire
https://www.benchchem.com/product/b120542#key-features-of-the-dcdq-parent-questionnaire
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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